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Compound of Interest

Compound Name:
(S)-2-Amino-1-phenylethanol

hydrochloride

CAS No.: 71025-82-6

Cat. No.: B2822091

Get Quote

Executive Summary
(S)-2-Amino-1-phenylethanol (also known as L-phenylethanolamine or pseudonorephedrine

precursor) is a critical chiral building block in the synthesis of adrenergic agonists and

anthelmintics like Levamisole. In drug development, defining the solid-state landscape of this

intermediate is paramount for ensuring enantiomeric purity and process stability.

This guide compares the solid-state characteristics of the (S)-2-Amino-1-phenylethanol
Hydrochloride salt against its free base and alternative diastereomeric salts. While the free

base exhibits low thermal stability (mp ~56–58 °C), the hydrochloride salt stabilizes the lattice

(mp ~212 °C), facilitating purification and storage. This document outlines the crystallographic

strategy for absolute configuration determination and compares the physicochemical

performance of the HCl salt versus alternative resolution agents.
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The hydrochloride salt of (S)-2-Amino-1-phenylethanol crystallizes to form a robust hydrogen-

bonded network. Unlike the free base, which relies solely on weak N-H···O and O-H···N

interactions, the HCl salt incorporates the chloride anion as a multipoint hydrogen bond

acceptor, bridging the ammonium (–NH₃⁺) and hydroxyl (–OH) moieties.

Lattice Stability: The significant melting point differential (+154 °C for the HCl salt) indicates a

high lattice energy driven by ionic interactions and charge-assisted hydrogen bonding.

Absolute Configuration: X-ray diffraction of the HCl salt allows for the determination of

absolute configuration (S) via the anomalous scattering of the Chlorine atom (Z=17) when

using Cu-Kα radiation, a distinct advantage over the free base which lacks heavy atoms.

Comparative Data: HCl Salt vs. Alternatives
The following table contrasts the physicochemical properties of the HCl salt with the Free Base

and the Dehydroabietic Acid salt (often used for optical resolution).
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Feature
(S)-2-Amino-1-
phenylethanol HCl

Free Base ((S)-2-
Amino-1-
phenylethanol)

Dehydroabietic
Acid Salt

CAS Number
88026-82-8 (S-

isomer)

56613-81-1 (S-

isomer)

N/A (In situ

intermediate)

Physical State White Crystalline Solid
Pale Yellow Solid /

Powder
Crystalline Solid

Melting Point 212 °C (Decomposes) 56 – 58 °C
Varies (Diastereomer

dependent)

Hygroscopicity Low to Moderate
Moderate (waxy

tendency)
Low

Solubility High (Water, Ethanol)
Low (Water), High

(Organic)

Low (Non-polar

solvents)

X-ray Utility
High (Heavy atom

present)

Low (Requires

derivatization)

High (Resolution

confirmation)

Chiral Purity
>99% ee (via

recrystallization)

Variable (prone to

racemization)
Used for enrichment

Technical Insight: While the HCl salt is ideal for storage and final formulation, the

Dehydroabietic acid salt is superior for the initial resolution of the racemate due to the larger

solubility difference between diastereomers in non-polar solvents [1].

Experimental Protocols
Crystallization Protocol for X-ray Determination
To obtain single crystals of (S)-2-Amino-1-phenylethanol HCl suitable for X-ray diffraction, a

slow evaporation method is recommended to minimize twinning.
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Reagents:

(S)-2-Amino-1-phenylethanol (crude or enantiomerically enriched).[1]

Hydrochloric acid (1M in Ethanol).

Solvent: Absolute Ethanol / Ethyl Acetate (9:1 v/v).

Step-by-Step Methodology:

Dissolution: Dissolve 100 mg of the amine substrate in 2 mL of absolute ethanol at 40 °C.

Salt Formation: Dropwise add 1.1 equivalents of 1M HCl/EtOH. The solution may warm

slightly (exothermic).

Clarification: Filter the solution through a 0.22 µm PTFE syringe filter into a clean scintillation

vial to remove dust nuclei.

Nucleation Control: Add ethyl acetate (0.5 mL) gently down the side of the vial to create a

layer (liquid diffusion).

Growth: Cap the vial loosely (or use Parafilm with a pinhole) and store at 4 °C in a vibration-

free environment.

Harvesting: Colorless, block-like crystals typically form within 48–72 hours. Harvest crystals

>0.2 mm in at least two dimensions.

Validation via Melting Point
Target Range: 210–212 °C.

Note: A wide melting range (<205 °C) indicates either enantiomeric impurity (eutectic

formation with the R-isomer) or retained solvent.

Strategic Workflow: Resolution to Structure
The following diagram illustrates the decision matrix for selecting the solid-state form during the

development of (S)-2-Amino-1-phenylethanol derivatives.
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Figure 1: Strategic workflow for the isolation and structural confirmation of (S)-2-Amino-1-

phenylethanol, highlighting the HCl salt pathway for X-ray determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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